Cas no 1805734-06-8 (2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one
• CAS No: 1805734-06-8
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4971521
• Update Time: 2025-06-13

2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO/c1-3-8-4-5-9(6-10(8)13)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： GLNAIIZBRRLBKX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)Cl)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one (CAS No. 1805734-06-8)

2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one, with the CAS number 1805734-06-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of aryl ketones, which are widely studied for their versatility in synthetic chemistry and material science. The presence of both bromo and chloro substituents in its structure makes it a valuable intermediate for further chemical transformations.

One of the most frequently searched questions about this compound is: "What are the applications of 2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one?" Researchers and industry professionals are particularly interested in its role as a building block for pharmaceutical intermediates and agrochemicals. Its molecular framework allows for the synthesis of more complex molecules, which can be tailored for specific biological or material properties. Additionally, the compound's ethylphenyl moiety provides a hydrophobic character, making it useful in formulations requiring controlled solubility.

Another trending topic related to CAS 1805734-06-8 is its synthetic methodology. Many users search for: "How to synthesize 2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one?" The compound is typically prepared through Friedel-Crafts acylation reactions, followed by halogenation steps. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce environmental impact. These innovations align with the growing demand for sustainable chemical processes.

The safety and handling of 2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one is another area of interest. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Users often inquire about "storage conditions for CAS 1805734-06-8", which should be kept in a cool, dry place away from incompatible substances.

In the context of market trends, the demand for specialty chemicals like this compound is on the rise. Industries such as pharmaceuticals, agriculture, and materials science are driving this growth. The compound's unique halogenated structure offers opportunities for innovation in drug discovery and crop protection. As a result, suppliers and researchers are increasingly focusing on scalable production methods to meet this demand.

From an analytical perspective, 2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its intended applications. Questions like "How to analyze CAS 1805734-06-8?" are common among quality control professionals and researchers.

In summary, 2-Bromo-1-(3-chloro-4-ethylphenyl)propan-1-one (CAS 1805734-06-8) is a compound of significant scientific and industrial relevance. Its applications span multiple sectors, and ongoing research continues to uncover new potential uses. By addressing common queries and highlighting its chemical properties, this overview aims to provide a valuable resource for professionals and enthusiasts alike.